Cas no 98552-51-3 (2-Butenoic acid, 4-(dimethylamino)-, ethyl ester)

• Product Name: 2-Butenoic acid, 4-(dimethylamino)-, ethyl ester
• CAS No: 98552-51-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1990543
• PubChem ID: 9834026
• Update Time: 2025-04-21

2-Butenoic acid, 4-(dimethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(dimethylamino)-, ethyl ester
• ethyl (E)-4-(dimethylamino)but-2-enoate
• SCHEMBL663907
• Y4GT5VCZ6S
• MFCD22412766
• 2-Butenoic acid, 4-(dimethylamino)-, ethyl ester, (2E)-
• AKOS019113638
• Ethyl 4-(dimethylamino)but-2-enoate
• Ethyl (2E)-4-(dimethylamino)-2-butenoate
• EN300-741845
• (2E)-4-(Dimethylamino)-2-butenoic acid ethyl ester
• UNII-Y4GT5VCZ6S
• ethyl (2E)-4-(dimethylamino)but-2-enoate
• 98552-51-3
• D80188
• 4-(Dimethylamino)-2-butenoic acid ethyl ester, (2E)-
• CS-0162248
• SCHEMBL663908
• 1086268-91-8
• BS-14355

• Inchi： 1S/C8H15NO2/c1-4-11-8(10)6-5-7-9(2)3/h5-6H,4,7H2,1-3H3/b6-5+
• InChI Key： NQGDOVGPZYTTCH-AATRIKPKSA-N
• SMILES： O(C(/C=C/CN(C)C)=O)CC

Computed Properties

• Exact Mass: 157.110278721Da
• Monoisotopic Mass: 157.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų